Cas no 1806838-10-7 (3,5-Bis(trifluoromethyl)-2-ethylaniline)

• Product Name: 3,5-Bis(trifluoromethyl)-2-ethylaniline
• CAS No: 1806838-10-7
• MF: C₁₀H₉F₆N
• MW: 257.175583600998
• CID: 5038858
• Update Time: 2025-06-14

3,5-Bis(trifluoromethyl)-2-ethylaniline Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-ethylaniline

• Inchi： 1S/C10H9F6N/c1-2-6-7(10(14,15)16)3-5(4-8(6)17)9(11,12)13/h3-4H,2,17H2,1H3
• InChI Key： PLEXFRNLQNMIIF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1CC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 3.8
• Topological Polar Surface Area: 26

Additional information on 3,5-Bis(trifluoromethyl)-2-ethylaniline

Comprehensive Overview of 3,5-Bis(trifluoromethyl)-2-ethylaniline (CAS No. 1806838-10-7)

3,5-Bis(trifluoromethyl)-2-ethylaniline is a highly specialized organic compound with significant applications in pharmaceuticals, agrochemicals, and advanced material sciences. Its unique molecular structure, featuring trifluoromethyl groups and an ethyl substituent, contributes to its remarkable chemical stability and reactivity. This compound, identified by CAS No. 1806838-10-7, has garnered attention in recent years due to its potential in drug discovery and material innovation. Researchers and industry professionals frequently search for terms like "synthesis of 3,5-Bis(trifluoromethyl)-2-ethylaniline", "applications of trifluoromethyl anilines", and "CAS 1806838-10-7 properties", reflecting its growing relevance in scientific and industrial circles.

The compound's trifluoromethyl groups are particularly noteworthy, as they enhance lipophilicity and metabolic stability, making it a valuable intermediate in the development of bioactive molecules. Recent studies highlight its role in creating high-performance polymers and electronic materials, aligning with the global push toward sustainable and advanced technologies. Searches for "fluorinated anilines in material science" and "3,5-Bis(trifluoromethyl)-2-ethylaniline uses" have surged, underscoring its versatility. Additionally, its compatibility with modern green chemistry principles has made it a subject of interest for environmentally conscious applications.

From a synthetic perspective, 3,5-Bis(trifluoromethyl)-2-ethylaniline is often prepared through multi-step organic reactions, including nitration, reduction, and alkylation processes. Its purity and yield are critical for industrial applications, prompting queries like "optimization of 3,5-Bis(trifluoromethyl)-2-ethylaniline synthesis" and "analytical methods for CAS 1806838-10-7". The compound's spectroscopic data (NMR, IR, and MS) are well-documented, aiding in quality control and research reproducibility. Its thermal and chemical stability also make it suitable for high-temperature applications, a feature often explored in advanced material research.

In the pharmaceutical sector, 3,5-Bis(trifluoromethyl)-2-ethylaniline serves as a key building block for small-molecule drugs, particularly those targeting central nervous system (CNS) disorders and infectious diseases. The rise in searches for "fluorinated drug intermediates" and "aniline derivatives in medicine" reflects this trend. Its ability to modulate drug solubility and bioavailability has positioned it as a preferred choice for medicinal chemists. Furthermore, its role in catalysis and ligand design has expanded its utility beyond traditional applications, attracting interest from academic and industrial researchers alike.

Looking ahead, the demand for 3,5-Bis(trifluoromethyl)-2-ethylaniline is expected to grow, driven by advancements in precision medicine and smart materials. Emerging topics like "sustainable fluorination techniques" and "high-throughput screening of aniline derivatives" are reshaping its applications. As industries prioritize efficiency and environmental responsibility, this compound's unique properties will likely play a pivotal role in next-generation innovations. For those seeking detailed technical data, resources on "CAS 1806838-10-7 safety profiles" and "scalable synthesis routes" are increasingly available, facilitating its adoption across diverse fields.